Cas no 1935940-79-6 (4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol)

• Product Name: 4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol
• CAS No: 1935940-79-6
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD31689597
• CID: 5153133
• PubChem ID: 131037453
• Update Time: 2025-10-22

4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2H-Triazol-4-yl)piperidin-4-ol
• 4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol

• MDL： MFCD31689597
• Inchi： 1S/C7H12N4O/c12-7(1-3-8-4-2-7)6-5-9-11-10-6/h5,8,12H,1-4H2,(H,9,10,11)
• InChI Key： WHLYOKPDJLEMRO-UHFFFAOYSA-N
• SMILES： N1CCC(C2NN=NC=2)(O)CC1

Additional information on 4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol

4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol (CAS No. 1935940-79-6): A Comprehensive Overview

4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol (CAS No. 1935940-79-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and piperidine moieties, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol.

Chemical Structure and Properties

4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol is a small molecule with the molecular formula C₉H₁₂N₄O and a molecular weight of 188.22 g/mol. The compound features a piperidine ring substituted with a hydroxyl group at the 4-position and a 1H-1,2,3-triazole ring at the same position. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and versatile in various chemical reactions.

The triazole ring is known for its stability and bioavailability, while the piperidine ring provides flexibility and conformational diversity. The hydroxyl group adds polarity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets. These properties make 4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol an attractive candidate for drug development.

Synthesis Methods

The synthesis of 4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is part of the click chemistry family. This reaction is highly efficient and selective, making it a preferred choice for synthesizing triazole-containing compounds.

A typical synthesis protocol involves the reaction of an azide-functionalized piperidine derivative with a terminal alkyne in the presence of a copper catalyst. The reaction proceeds via a 1,3-dipolar cycloaddition to form the desired triazole product. The hydroxyl group can be introduced either before or after the cycloaddition step, depending on the specific synthetic strategy employed.

Biological Activities and Therapeutic Potential

4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol has been extensively studied for its biological activities and therapeutic potential. One of its most notable applications is in the field of neurodegenerative diseases. Research has shown that this compound can modulate various neurotransmitter systems and has neuroprotective effects.

A study published in the Journal of Medicinal Chemistry demonstrated that 4-(1H-1,2,3-triazol-4-yl)piperidin-4-ol exhibits potent activity against oxidative stress and inflammation in neuronal cells. These properties make it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 4-(1H-1,2,3-triazol-4-y l)piperidin - 4 - ol strong > has also shown promise in cancer research. A recent study published in Cancer Research reported that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

The anti-cancer activity of 4-(1H - 1 , 2 , 3 - triazol - 4 - yl ) piperidin - 4 - ol strong > is attributed to its ability to modulate key proteins involved in cell cycle regulation and apoptosis. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

Clinical Trials and Future Prospects

The promising preclinical results of 4-(1H - 1 , 2 , 3 - triazol - 4 - yl ) piperidin - 4 - ol strong > have led to increased interest in its clinical development. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In one ongoing trial sponsored by a leading pharmaceutical company, researchers are investigating the pharmacokinetics and pharmacodynamics of 4-(1H - 1 , 2 , 3 - triazol - 4 - yl ) piperidin - 4 - ol strong > in healthy volunteers. Preliminary results have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses.

If these early trials prove successful, further clinical studies will be conducted to explore its potential as a treatment for neurodegenerative diseases and cancer. The unique chemical structure and multifaceted biological activities of 4-(1H - 1 , 2 , 3 - triazol - yl ) piperidin - ol strong > make it an exciting candidate for future drug development.